Cas no 4968-41-6 (Carbonocyanidothioicamide, N-(4-methoxyphenyl)-)

• Product Name: Carbonocyanidothioicamide, N-(4-methoxyphenyl)-
• CAS No: 4968-41-6
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• CID: 335259
• PubChem ID: 3636623
• Update Time: 2025-04-19

Carbonocyanidothioicamide, N-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Carbonocyanidothioicamide, N-(4-methoxyphenyl)-
• 1-cyano-N-(4-methoxyphenyl)methanethioamide
• (4-methoxyphenyl)carbamothioyl cyanide
• (4-Methoxy-phenyl)-thiooxalamonitril
• (4-methoxy-phenyl)-thiooxalamonitrile
• 1-[(cyanocarbonothioyl)amino]-4-methoxybenzene
• AC1MU7RF
• CHEMBL151307
• CTK1D8948
• N-(4-Methoxyphenyl)-2-nitrilothioacetamide
• N-(p-anisyl)cyanothioformamide
• N-(p-methoxyphenyl)cyanothioformamide
• NCI60_003402
• NSC369319
• NSC-369319
• 4968-41-6
• DTXSID70394529
• JSNTULLDGTWAAQ-UHFFFAOYSA-N

• Inchi： 1S/C9H8N2OS/c1-12-8-4-2-7(3-5-8)11-9(13)6-10/h2-5H,1H3,(H,11,13)
• InChI Key： JSNTULLDGTWAAQ-UHFFFAOYSA-N
• SMILES： S=C(C#N)NC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 192.03600
• Monoisotopic Mass: 192.035734
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.1
• XLogP3: 1.8

Experimental Properties

• Density: 1.3
• Boiling Point: 302.7°Cat760mmHg
• Flash Point: 136.9°C
• Refractive Index: 1.657
• PSA: 77.14000
• LogP: 2.03108

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines